Cas no 1805312-16-6 (5-(Difluoromethyl)-2-methyl-3-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2-methyl-3-nitropyridine
• CAS No: 1805312-16-6
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4812065
• Update Time: 2023-08-19

5-(Difluoromethyl)-2-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methyl-3-nitropyridine

• Inchi： 1S/C7H6F2N2O2/c1-4-6(11(12)13)2-5(3-10-4)7(8)9/h2-3,7H,1H3
• InChI Key： QTQPNDSLNCFXMZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C(=C1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 1.7
• Topological Polar Surface Area: 58.7